N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-N-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C16H17NO4S/c1-12-4-10-16(11-5-12)22(19,20)17(13(2)18)14-6-8-15(21-3)9-7-14/h4-11H,1-3H3
• InChI Key: HNVPDWCKQHVXQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC=C(C=C2)OC)C(=O)C
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide and related compounds involves nucleophilic substitution reactions and subsequent modifications. For instance, a series of sulfonamides derivatives, which share structural similarities, were synthesized starting with nucleophilic substitution reactions involving 2-(4-methoxyphenyl)-1-ethanamine and various halides to produce a range of compounds with significant urease inhibitory activity (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide and derivatives has been elucidated through various analytical techniques. For example, the crystal structure of related compounds was determined by X-ray diffraction analysis, revealing the intricate details of their molecular geometry and confirming the presence of key functional groups (Robin et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide is characterized by its ability to undergo various chemical transformations. The compound and its analogs exhibit a wide range of reactions, including those involved in the synthesis of anticancer agents, demonstrating their utility in medicinal chemistry (Pretzer & Repta, 1987).

Physical Properties Analysis

The physical properties of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide, such as solubility, melting point, and stability, are crucial for its application in various fields. Research has shown that modifications to its structure can significantly affect its stability and solubility, providing insights into how these properties can be optimized for specific uses (Pretzer & Repta, 1987).

Chemical Properties Analysis

The chemical properties of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide, including its reactivity, functional group interactions, and potential for forming derivatives, are of significant interest. Studies have explored its role as an intermediate in the synthesis of complex molecules, highlighting its versatility and importance in synthetic organic chemistry (Pretzer & Repta, 1987).

Scientific Research Applications

Synthesis and Chemical Properties

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives have been synthesized using conventional and microwave-assisted protocols. These derivatives were evaluated for their enzyme inhibitory activities, highlighting the compound's potential in designing inhibitors for various enzymes (Virk et al., 2018). Similarly, a new synthesis approach for α,β-unsaturated N-methoxy-N-methylamide compounds starting from N-methoxy-N-methylchloroacetamide was reported, underscoring the versatility of N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide in organic synthesis (Beney et al., 1998).

Biological Activities

Compounds related to N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide have been explored for their pharmacological potential. For instance, derivatives demonstrated significant activity against bovine carbonic anhydrase and acetylcholinesterase enzymes, suggesting their utility in treating conditions associated with these enzymes (Virk et al., 2018). Additionally, the antinociceptive pharmacology of related compounds has been characterized, indicating potential applications in pain management (Porreca et al., 2006).

Environmental Impact

The environmental transformation and degradation of related chloroacetamide herbicides have been studied, providing insights into their behavior in aquatic systems and soil. This research aids in understanding the environmental fate of chemicals structurally related to N-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]acetamide and informs strategies for mitigating potential environmental impacts (Graham et al., 1999).

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s used as a pharmaceutical, a catalyst, a polymer, etc. Without this information, it’s challenging to provide a detailed mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Some potential hazards could include toxicity if ingested or inhaled, irritation to skin and eyes, and environmental hazards.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could include development of new synthetic methods, exploration of its reactivity under various conditions, and investigation of its potential uses in fields like pharmaceuticals, materials science, and others.